4-Fluoro-2-(trifluoromethyl)benzo[D]thiazol-7-OL

• Molecular Formula: C8H3F4NOS
• Molecular Weight: 237.18 g/mol
• IUPAC Name: 4-fluoro-2-(trifluoromethyl)-1,3-benzothiazol-7-ol
• InChI: InChI=1S/C8H3F4NOS/c9-3-1-2-4(14)6-5(3)13-7(15-6)8(10,11)12/h1-2,14H
• InChI Key: FJDGEFJKQFGCJE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1O)SC(=N2)C(F)(F)F)F

Description

4-Fluoro-2-(trifluoromethyl)benzo[D]thiazol-7-OL is a useful research compound. Its molecular formula is C8H3F4NOS and its molecular weight is 237.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture containing crude 3-amino-4-fluoro-2-sulfanylphenol (C15) (Step 1) and polyphosphoric acid trimethylsilyl ester (10 mL) in trifluoroacetic acid (20 mL) was stirred at 95° C. for 18 hours. After cooling to room temperature the reaction was treated with saturated aqueous sodium bicarbonate solution and extracted with dichloromethane (3×10 mL). The combined organic layers were dried over magnesium sulfate and concentrated in vacuo. Purification via silica gel chromatography (Gradient: 0% to 30% tert-butyl methyl ether in heptanes) afforded the title compound as a solid. Yield: 1.66 g, 7.0 mmol, 59%. GCMS m/z 237 (M+). 1H NMR (400 MHz, CD3OD) δ 6.90 (dd, J=8.7, 3.3 Hz, 1H), 7.21 (dd, J=10.2, 8.7 Hz, 1H).